Cas no 7730-87-2 (1-Methylpiperidine-2-carboxylic acid)

1-Methylpiperidine-2-carboxylic acid is a chiral piperidine derivative with a carboxylic acid functional group at the 2-position and a methyl substituent at the 1-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its rigid piperidine scaffold and stereocenter make it useful for constructing complex heterocyclic structures. The carboxylic acid group allows for further functionalization through amidation, esterification, or other derivatization reactions. The methyl group enhances steric and electronic properties, influencing reactivity and selectivity in synthetic applications. This compound is typically handled under standard laboratory conditions, with stability suitable for diverse synthetic workflows.
1-Methylpiperidine-2-carboxylic acid structure
7730-87-2 structure
Product Name:1-Methylpiperidine-2-carboxylic acid
CAS No:7730-87-2
MF:C7H13NO2
MW:143.183622121811
MDL:MFCD08060082
CID:536338
PubChem ID:415939
Update Time:2025-10-16

1-Methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methylpiperidine-2-carboxylic acid
    • N-Methyl DL-Pipecolic Acid
    • 2-Piperidinecarboxylic acid, 1-methyl-
    • N-Methyl DL-Pipecoli
    • 1-Methyl-2-piperidinecarboxylic acid
    • 1-Methyl-2-piperidinecarboxylic acid hydrochloride
    • 1-Methylpipecolinic Acid
    • 2-Piperidinecarboxylic acid,1-methyl
    • N-methyl pipecolinate
    • N-methylpipecolic acid
    • N-Methyl-2-piperidinecarboxylic acid
    • 1-Methyl-piperidine-2-carboxylic acid
    • 1-Methyl-piperidine-2-carboxylic acid; hydrochloride
    • MFCD19228347
    • CHEBI:191185
    • SCHEMBL53552
    • AKOS005605737
    • 2-Piperidinecarboxylic acid, 1-methyl-, (2R)-
    • CHEMBL265276
    • SB13697
    • EN300-142714
    • SY107864
    • methylpipecolic acid
    • AM804349
    • DTXSID50328968
    • N-methyl-piperidine-2-carboxylic acid
    • SY123003
    • SB13700
    • SY121164
    • 1-methylpiperidine-2-carboxylicacid
    • TS-01861
    • 7730-87-2
    • FT-0672171
    • 1-Methylpiperidine-2-carboxylic acid x1hcl
    • FT-0700634
    • 2-Piperidinecarboxylic acid, 1-methyl-, (2S)-
    • SB13699
    • MFCD13183995
    • W10205
    • N-methyl pipecolinic acid
    • MFCD08060082
    • BPSLZWSRHTULGU-UHFFFAOYSA-N
    • CS-0038450
    • CCG-209353
    • n-methyl-pipecolic acid
    • DB-075280
    • STK693863
    • 2-Piperidinecarboxylic acid, 1-methyl-; Pipecolic acid, 1-methyl- (6CI,7CI,8CI); 1-Methyl-2-piperidinecarboxylic Acid; 1-Methylpipecolinic acid; 2-Piperidinecarboxylic acid, 1-methyl-, (+/-)-; N-Methyl-2-piperidinecarboxylic acid
    • ALBB-027379
    • DB-070189
    • MDL: MFCD08060082
    • Inchi: 1S/C7H13NO2/c1-8-5-3-2-4-6(8)7(9)10/h6H,2-5H2,1H3,(H,9,10)
    • InChI Key: BPSLZWSRHTULGU-UHFFFAOYSA-N
    • SMILES: OC(C1CCCCN1C)=O

Computed Properties

  • Exact Mass: 143.09500
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.103±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 208-210 ºC (ethanol ethyl ether )
  • Boiling Point: 246.1±33.0 ºC (760 Torr),
  • Flash Point: 102.6±25.4 ºC,
  • Solubility: Dissolution (86 g/l) (25 º C),
  • PSA: 40.54000
  • LogP: 0.49320

1-Methylpiperidine-2-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-Methylpiperidine-2-carboxylic acid Production Method

1-Methylpiperidine-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7730-87-2)1-Methylpiperidine-2-carboxylic acid
Order Number:A848852
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:22
Price ($):485.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7730-87-2)N-Methyl DL-Pipecolic Acid
Order Number:LE16746
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:7730-87-2)1-Methylpiperidine-2-carboxylic acid
A848852
Purity:99%
Quantity:25g
Price ($):485.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7730-87-2)N-Methyl DL-Pipecolic Acid
LE16746
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email